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Compound of Interest

Compound Name: Rapamycin Dialdehyde

CAS No.: 500733-49-3

Cat. No.: B1144831

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of rapamycin dialdehyde, a key derivative

of the macrocyclic lactone rapamycin. This document details its synthesis, purification, and

analytical characterization, offering valuable information for researchers in drug discovery and

development.

Physicochemical Properties and Specifications
Rapamycin dialdehyde is a derivative of rapamycin where the cyclohexyl moiety has been

oxidatively cleaved to form two aldehyde groups. This modification alters the molecule's

biological activity and physicochemical properties. A typical Certificate of Analysis for

rapamycin dialdehyde includes the following specifications:
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Parameter Specification

Appearance White to off-white solid

Molecular Formula C₅₁H₇₉NO₁₅

Molecular Weight 946.17 g/mol

CAS Number 500733-49-3

Purity (by HPLC) ≥95%

Identity (¹H NMR) Conforms to structure

Identity (Mass Spec) Conforms to structure

Solubility Soluble in DMSO, ethanol, and methanol

Storage Store at -20°C

Synthesis and Purification
The synthesis of rapamycin dialdehyde from its parent compound, rapamycin, involves an

oxidative cleavage of the vicinal diols on the cyclohexane ring. A general laboratory-scale

protocol is outlined below.

Experimental Protocol: Synthesis of Rapamycin
Dialdehyde
Materials:

Rapamycin

Osmium tetroxide (OsO₄) solution (catalytic amount)

Sodium periodate (NaIO₄)

Dioxane

Water
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Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Saturated aqueous sodium thiosulfate (Na₂S₂O₃) solution

Brine

Anhydrous magnesium sulfate (MgSO₄)

Silica gel for column chromatography

Hexanes

Ethyl acetate

Procedure:

Dissolve rapamycin in a mixture of dioxane and water (e.g., 3:1 v/v).

Add a catalytic amount of OsO₄ solution to the reaction mixture.

To the stirring solution, add sodium periodate in portions over 1-2 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or high-performance liquid

chromatography (HPLC).

Upon completion, quench the reaction by adding saturated aqueous Na₂S₂O₃ solution.

Extract the product with dichloromethane (3x).

Combine the organic layers and wash with saturated aqueous NaHCO₃ solution, followed by

brine.

Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure

to obtain the crude product.
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Experimental Protocol: Purification by Column
Chromatography
Procedure:

Prepare a silica gel column packed in a suitable solvent system (e.g., hexanes:ethyl acetate

gradient).

Dissolve the crude rapamycin dialdehyde in a minimal amount of dichloromethane.

Load the crude product onto the column.

Elute the column with a gradient of ethyl acetate in hexanes (e.g., 10% to 50% ethyl

acetate).

Collect fractions and analyze by TLC or HPLC to identify those containing the pure product.

Combine the pure fractions and evaporate the solvent under reduced pressure to yield

purified rapamycin dialdehyde.
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Synthesis and Purification Workflow

Dissolve Rapamycin
in Dioxane/Water

Add OsO4 (cat.)
and NaIO4

Oxidative Cleavage

Reaction Quench
(Na2S2O3)

Liquid-Liquid Extraction
(DCM)

Drying and Concentration

Silica Gel Column
Chromatography

Crude Product

Pure Rapamycin
Dialdehyde

Purified Product
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Analytical Characterization Workflow

Rapamycin Dialdehyde
Sample

HPLC Analysis NMR Spectroscopy
(1H, 13C, 2D)

Mass Spectrometry
(LC-MS/HRMS)

Purity Assessment Structural Confirmation Molecular Weight
Verification
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To cite this document: BenchChem. [Rapamycin Dialdehyde: A Technical Guide for
Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144831/docs#rapamycin-dialdehyde-a-technical-
guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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